3-methyl-5-[2-(naphthalen-1-yl)acetyl]-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one

• IUPAC Name: 3-methyl-5-(2-naphthalen-1-ylacetyl)-3,4-dihydro-1H-1,5-benzodiazepin-2-one
• InChI: InChI=1S/C22H20N2O2/c1-15-14-24(20-12-5-4-11-19(20)23-22(15)26)21(25)13-17-9-6-8-16-7-2-3-10-18(16)17/h2-12,15H,13-14H2,1H3,(H,23,26)
• InChI Key: VMESIJAZXGBDSX-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=CC=CC=C2NC1=O)C(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H20N2O2
• Molecular Weight: 344.4 g/mol

Description

The compound is a complex organic molecule, likely belonging to the benzodiazepine class of compounds, which are often used in medicine for their sedative and anxiolytic effects. The naphthalen-1-yl group suggests the presence of a naphthalene ring, a polycyclic aromatic hydrocarbon consisting of two fused benzene rings.

Synthesis Analysis

While specific synthesis information for this compound was not found, related compounds are often synthesized through multi-step organic reactions involving the formation of the benzodiazepine core, followed by various substitutions.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using techniques such as X-ray diffraction, NMR, and UV-Vis spectroscopy. These techniques allow for the determination of the compound’s geometry, bond lengths and angles, and electronic structure.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve the formation or breaking of bonds in the benzodiazepine core or the various substituent groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using a variety of techniques, including spectroscopic methods and computational chemistry.

Scientific Research Applications

Medicinal Chemistry and Drug Development

This compound serves as a chemically differentiated building block for organic synthesis and medicinal chemistry. . Its unique structure may contribute to the development of novel pharmaceuticals with improved efficacy and reduced side effects.

Cancer Treatment

In recent studies, coordination complexes involving this compound have shown promise in cancer treatment. . Researchers continue to explore its potential as an anticancer agent.

Safety and Hazards

The safety and hazards associated with similar compounds depend on a variety of factors, including the specific functional groups present in the compound and how the compound is used.

Future Directions

Future research could involve further exploration of the synthesis, characterization, and potential applications of this compound. This could include investigating its potential use in medicine or other fields, as well as studying its physical and chemical properties in more detail.